2-amino-6-methylquinazolin-4(3H)-one
Overview
Description
2-amino-6-methylquinazolin-4(3H)-one (2A6MQ) is a heterocyclic compound that has been studied for its potential biomedical applications, including its use in the synthesis of drugs, as a catalyst in synthetic organic chemistry, and as a reagent in laboratory experiments. 2A6MQ is a versatile compound with a wide range of applications, and is a promising candidate for further research.
Mechanism Of Action
2-amino-6-methylquinazolin-4(3H)-one is a heterocyclic compound that is capable of binding to proteins. It has been found to interact with the active site of proteins, resulting in the inhibition of their activity. This mechanism of action has been studied in the context of HIV-1 protease inhibition, but is likely to be applicable to other proteins as well.
Biochemical and Physiological Effects
2-amino-6-methylquinazolin-4(3H)-one has been studied for its potential effects on biochemical and physiological processes. It has been found to inhibit the activity of HIV-1 protease, resulting in a decrease in the replication of the virus. In addition, 2-amino-6-methylquinazolin-4(3H)-one has been found to inhibit the activity of other enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs.
Advantages And Limitations For Lab Experiments
2-amino-6-methylquinazolin-4(3H)-one is a versatile compound with many advantages for laboratory experiments. It is a relatively stable compound, with a high boiling point and low toxicity. It is also soluble in a variety of solvents, making it easy to use in experiments. However, 2-amino-6-methylquinazolin-4(3H)-one is also relatively expensive, and its solubility in water is limited, making it difficult to use in aqueous solutions.
Future Directions
There are many potential future directions for research on 2-amino-6-methylquinazolin-4(3H)-one. These include further studies on its potential use as an inhibitor of HIV-1 protease and other enzymes, as well as its potential use as a catalyst in synthetic organic chemistry. In addition, further research could be conducted on its potential use as a reagent in laboratory experiments, and its potential effects on biochemical and physiological processes. Finally, further studies could be conducted on the structure-activity relationships of 2-amino-6-methylquinazolin-4(3H)-one in order to better understand its mechanism of action.
Scientific Research Applications
2-amino-6-methylquinazolin-4(3H)-one has been studied for its potential biomedical applications, including its use in the synthesis of drugs, as a catalyst in synthetic organic chemistry, and as a reagent in laboratory experiments. 2-amino-6-methylquinazolin-4(3H)-one has also been studied as a potential inhibitor of HIV-1 protease, a viral enzyme that is essential for the replication of HIV-1. In addition, 2-amino-6-methylquinazolin-4(3H)-one has been used as a model compound to study the effects of small molecule binding to proteins.
properties
IUPAC Name |
2-amino-6-methyl-3H-quinazolin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O/c1-5-2-3-7-6(4-5)8(13)12-9(10)11-7/h2-4H,1H3,(H3,10,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJYDUJAKTAWKTN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(NC2=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80399969 |
Source
|
| Record name | 2-Amino-6-methylquinazolin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80399969 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-6-methylquinazolin-4(3H)-one | |
CAS RN |
50440-82-9 |
Source
|
| Record name | 2-Amino-6-methyl-4(3H)-quinazolinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=50440-82-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-6-methylquinazolin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80399969 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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